Cas no 1315364-81-8 (1-(chloromethyl)-2-(difluoromethoxy)-3-methylbenzene)

• Product Name: 1-(chloromethyl)-2-(difluoromethoxy)-3-methylbenzene
• CAS No: 1315364-81-8
• MF: C₉H₉ClF₂O
• MW: 206.616968870163
• CID: 6348275
• PubChem ID: 112706356
• Update Time: 2025-05-21

1-(chloromethyl)-2-(difluoromethoxy)-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(chloromethyl)-2-(difluoromethoxy)-3-methylbenzene
• 1315364-81-8
• EN300-1931124

• Inchi： 1S/C9H9ClF2O/c1-6-3-2-4-7(5-10)8(6)13-9(11)12/h2-4,9H,5H2,1H3
• InChI Key： YDIYZPNDDVDVRW-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C(C)C=1OC(F)F

Computed Properties

• Exact Mass: 206.0309989g/mol
• Monoisotopic Mass: 206.0309989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 1-(chloromethyl)-2-(difluoromethoxy)-3-methylbenzene

Comprehensive Overview of 1-(chloromethyl)-2-(difluoromethoxy)-3-methylbenzene (CAS No. 1315364-81-8)

1-(chloromethyl)-2-(difluoromethoxy)-3-methylbenzene (CAS No. 1315364-81-8) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloromethyl group, a difluoromethoxy moiety, and a methylbenzene backbone, makes it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Researchers and industry professionals frequently search for terms like "difluoromethoxy benzene derivatives" and "chloromethyl aromatic compounds" to explore its applications, reflecting its growing relevance in modern chemistry.

The compound's CAS No. 1315364-81-8 is often associated with queries such as "synthesis of 1-(chloromethyl)-2-(difluoromethoxy)-3-methylbenzene" and "uses of difluoromethoxy in pharmaceuticals," highlighting its role in drug development. Recent trends show increased interest in fluorine-containing compounds due to their enhanced metabolic stability and bioavailability, aligning with the demand for more efficient therapeutic agents. This positions 1-(chloromethyl)-2-(difluoromethoxy)-3-methylbenzene as a key player in the design of next-generation pharmaceuticals.

From an industrial perspective, the compound's methylbenzene core and chloromethyl functionality enable diverse chemical modifications, making it a versatile building block. Searches for "aromatic compounds with fluorinated substituents" and "benzene derivatives in agrochemicals" underscore its applicability in crop protection formulations. Its stability under various conditions further enhances its utility in large-scale manufacturing processes.

Environmental and regulatory considerations are also critical when discussing CAS No. 1315364-81-8. Users often inquire about "green chemistry approaches for halogenated compounds" and "sustainable synthesis of fluorinated aromatics," reflecting the industry's shift toward eco-friendly practices. Innovations in catalytic methods and solvent-free reactions are increasingly applied to compounds like 1-(chloromethyl)-2-(difluoromethoxy)-3-methylbenzene to minimize environmental impact.

In summary, 1-(chloromethyl)-2-(difluoromethoxy)-3-methylbenzene (CAS No. 1315364-81-8) bridges multiple domains, from drug discovery to sustainable chemistry. Its difluoromethoxy and chloromethyl groups offer unique reactivity, while its methylbenzene framework ensures broad compatibility. As research advances, this compound will likely remain a focal point for innovations addressing global challenges in health and agriculture.